2-Chloro-5-methoxy-3-methylpyrimidin-4(3H)-one

• Molecular Formula: C6H7ClN2O2
• Molecular Weight: 174.58 g/mol
• IUPAC Name: 2-chloro-5-methoxy-3-methylpyrimidin-4-one
• InChI: InChI=1S/C6H7ClN2O2/c1-9-5(10)4(11-2)3-8-6(9)7/h3H,1-2H3
• InChI Key: OMXQZFRQKBMKMW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CN=C1Cl)OC

Description

2-Chloro-5-methoxy-3-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C6H7ClN2O2 and its molecular weight is 174.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

128 g (0.9 mol) of MeI was added dropwise to the suspension of 2-chloro-5-methoxypyrimidin-4(3H)-one (74 g, crude, about 0.3 mol) and Cs2CO3 (195 g, 0.6 mol) in 600 mL of DMF at 0° C. and the reaction mixture was stirred at this temperature for 1 h, then warmed to r.t., and stirred another 1 h. The mixture was poured into water and extracted with EtOAc several times. The extract was washed with water, brine and dried over Na2SO4 before being filtered and concentrated to give a crude product, which was purified by silica gel chromatography to give 31.2 g (71.2%) of 2-chloro-5-methoxy-3-methylpyrimidin-4(3H)-one. 1H-NMR (CDCl3, 400 MHz) δ 7.37 (s, 1H), 3.80 (s, 3H), 3.61 (s, 3H). MS (ESI) m/z (M+H)+ 175.0/176.0.